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Introduction
Coccineone B is a flavonoid, a class of natural products known for their diverse biological

activities. It has been isolated from the roots of medicinal plants of the Boerhaavia genus,

notably Boerhaavia coccinea and Boerhaavia diffusa.[1] These plants have a long history of

use in traditional medicine for treating a variety of ailments, including inflammation, pain, and

cancer.[2][3] This technical guide provides a summary of the currently available information on

the physical and chemical properties of coccineone B, along with insights into its potential

biological activities based on studies of its source plants.

Chemical and Physical Properties
While detailed experimental data for all physical properties of coccineone B are not readily

available in the current literature, its fundamental chemical properties have been established.

The following tables summarize the known and computed data for coccineone B.

Table 1: Chemical Identification of Coccineone B
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Property Value Source

Molecular Formula C₁₆H₁₀O₆ PubChem[4]

Molecular Weight 298.25 g/mol PubChem[4]

IUPAC Name

6,9,11-trihydroxy-6H-

chromeno[3,4-b]chromen-12-

one

PubChem[4]

CAS Number 135626-13-0 PubChem[4]

Synonyms

Coccineone B, 6,9,11-

trihydroxy-6H-chromeno(3,4-

b)chromen-12-one

PubChem[4]

Table 2: Computed Physicochemical Properties of
Coccineone B

Property Value Source

XLogP3 2.3 PubChem[4]

Hydrogen Bond Donor Count 3 PubChem[4]

Hydrogen Bond Acceptor

Count
6 PubChem[4]

Rotatable Bond Count 0 PubChem[4]

Exact Mass 298.04773803 PubChem[4]

Monoisotopic Mass 298.04773803 PubChem[4]

Topological Polar Surface Area 96.2 Å² PubChem[4]

Heavy Atom Count 22 PubChem[4]

Note: The data in Table 2 are computationally generated and may not reflect experimentally

determined values. Specific experimental data for properties such as melting point, boiling

point, and solubility are not available in the reviewed literature.
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Spectral Data
Detailed 1H and 13C-NMR spectral data for coccineone B are not explicitly available in the

reviewed scientific literature. For the structural elucidation of novel compounds, this data is

typically published in the paper first describing its isolation.

Experimental Protocols
A specific, detailed experimental protocol for the isolation and purification of coccineone B is

not available in the current literature. However, based on general methods for isolating

flavonoids and other rotenoids from Boerhaavia species, a representative protocol can be

outlined.

Generalized Protocol for the Isolation of Flavonoids
from Boerhaavia Species

Plant Material Collection and Preparation: The roots of Boerhaavia coccinea or Boerhaavia

diffusa are collected, washed, air-dried, and ground into a fine powder.[5]

Extraction: The powdered plant material is subjected to solvent extraction, typically using a

Soxhlet apparatus or maceration with solvents of increasing polarity, such as n-hexane,

chloroform, and methanol.[5]

Fractionation: The crude extract is then fractionated using column chromatography over

silica gel. A gradient elution system with a mixture of solvents, such as n-hexane-ethyl

acetate or chloroform-methanol, is used to separate the components based on their polarity.

[5]

Purification: The fractions containing the compound of interest are further purified using

techniques like preparative Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound is then determined using

spectroscopic methods, including Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy (1H, 13C, COSY, HMQC, HMBC).
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A generalized workflow for the isolation of coccineone B.
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Biological Activity and Signaling Pathways
Direct studies on the biological activity and the specific signaling pathways modulated by

isolated coccineone B are currently lacking in the scientific literature. However, the extracts of

Boerhaavia diffusa, from which coccineone B is derived, have been reported to exhibit a range

of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.[2][6][7]

Given that flavonoids are known to interact with various cellular signaling pathways, it can be

hypothesized that coccineone B may contribute to the observed biological activities of the

plant extracts by modulating pathways involved in inflammation and cell proliferation. For

instance, many flavonoids are known to inhibit the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway, which is a key regulator of the inflammatory

response.

Below is a hypothetical representation of a signaling pathway that flavonoids with anti-

inflammatory and anticancer properties may modulate. It is important to note that this is a

generalized pathway and has not been specifically demonstrated for coccineone B.
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A hypothetical anti-inflammatory signaling pathway for flavonoids.

Conclusion
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Coccineone B is a flavonoid with a defined chemical structure that is found in medicinal plants

of the Boerhaavia genus. While its basic chemical properties are known, a comprehensive

experimental characterization of its physical properties and detailed spectroscopic data are not

yet available in the public domain. The biological activities of the plant extracts from which it is

isolated suggest that coccineone B may possess anti-inflammatory, antioxidant, and

anticancer properties. However, further studies on the isolated compound are required to

validate these potential activities and to elucidate the specific cellular and molecular

mechanisms involved. Future research should focus on the isolation of sufficient quantities of

coccineone B to enable thorough biological screening and the investigation of its effects on

key signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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